Cas no 895442-48-5 (4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 895442-48-5
• MF: C₂₁H₂₅N₃O₅S₂
• MW: 463.570302724838
• CID: 6064341
• PubChem ID: 18572804
• Update Time: 2025-10-28

4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• Benzamide, 4-[(butylmethylamino)sulfonyl]-N-(5,6-dimethoxy-2-benzothiazolyl)-
• F2525-0113
• 4-(N-butyl-N-methylsulfamoyl)-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)benzamide
• 4-[butyl(methyl)sulfamoyl]-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• 895442-48-5
• AKOS024656809

• Inchi： 1S/C21H25N3O5S2/c1-5-6-11-24(2)31(26,27)15-9-7-14(8-10-15)20(25)23-21-22-16-12-17(28-3)18(29-4)13-19(16)30-21/h7-10,12-13H,5-6,11H2,1-4H3,(H,22,23,25)
• InChI Key： CIYMJXWEUGLXSX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 463.12356325g/mol
• Monoisotopic Mass: 463.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• pka: 8.27±0.70(Predicted)

Additional information on 4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide

4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide: A Comprehensive Overview

4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide, identified by the CAS number 895442-48-5, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfamoyl group with a benzothiazole moiety. The presence of these functional groups suggests that the compound may exhibit interesting chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The sulfamoyl group in the molecule plays a crucial role in determining its reactivity and stability. Sulfamoyl groups are known for their ability to act as electron-withdrawing groups, which can influence the electronic properties of the molecule. This characteristic is particularly valuable in applications such as drug design and polymer chemistry. Recent studies have highlighted the potential of sulfamoyl-containing compounds in enhancing the bioavailability of pharmaceutical agents, suggesting that this compound may have promising applications in the medical field.

The benzothiazole moiety in the molecule adds another layer of complexity to its structure. Benzothiazoles are well-known for their aromatic stability and ability to participate in various chemical reactions. The substitution pattern on the benzothiazole ring (in this case, 5,6-dimethoxy substitution) further modulates its electronic properties. Methoxy groups are electron-donating substituents, which can increase the reactivity of the benzothiazole ring towards electrophilic substitution reactions. This makes the compound potentially useful in synthesizing other complex organic molecules.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing compounds like 4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide. One such method involves the use of coupling reactions under mild conditions to assemble the molecule from simpler precursors. These methods not only improve the efficiency of synthesis but also reduce the environmental impact compared to traditional synthesis routes.

In terms of applications, this compound has shown promise in several areas. For instance, its unique electronic properties make it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry.

The integration of advanced computational techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the compound exhibits a high degree of conjugation due to the presence of both sulfamoyl and benzothiazole moieties. This conjugation not only stabilizes the molecule but also contributes to its optical properties.

Furthermore, recent studies have focused on optimizing the synthesis and purification processes for this compound to meet industrial standards. The development of scalable synthesis methods has been a key area of research, with particular emphasis on minimizing waste and improving yield. These efforts are crucial for ensuring that the compound can be produced efficiently on an industrial scale.

In conclusion, 4-butyl(methyl)sulfamoyl-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide, CAS No: 895442-48-5, represents a significant advancement in organic chemistry. Its unique structure and functional groups endow it with versatile properties that make it suitable for a wide range of applications. As research continues to uncover new insights into its potential uses and synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.